Cas no 952182-48-8 (1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 952182-48-8
• MF: C₁₁H₁₁BrN₄O
• MW: 295.135240793228
• MDL: MFCD07780132
• CID: 3047282
• PubChem ID: 24213865
• Update Time: 2025-04-21

1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CNB18248
• SCHEMBL18321102
• 1-[(4-bromophenyl)methyl]-5-methyltriazole-4-carboxamide
• DTXSID701158499
• H-20044
• MFCD07780132
• AKOS005072964
• 1H-1,2,3-Triazole-4-carboxamide, 1-[(4-bromophenyl)methyl]-5-methyl-
• 952182-48-8
• 1-[(4-bromophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1610156

• MDL： MFCD07780132
• Inchi： 1S/C11H11BrN4O/c1-7-10(11(13)17)14-15-16(7)6-8-2-4-9(12)5-3-8/h2-5H,6H2,1H3,(H2,13,17)
• InChI Key： OXYZPKPDOFNAHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(C)=C(C(N)=O)N=N1

Computed Properties

• Exact Mass: 294.01162g/mol
• Monoisotopic Mass: 294.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Melting Point: 188°

1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides